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Compound of Interest

Compound Name: ABC99

Cat. No.: B15622051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ABC99, a selective and irreversible

inhibitor of the Wnt-deacylating enzyme NOTUM. The information is compiled from publicly

available scientific literature and chemical supplier data.

Introduction
ABC99, with CAS number 2331255-53-7, is an N-hydroxyhydantoin (NHH) carbamate that has

emerged as a potent and selective tool compound for studying the role of NOTUM in Wnt

signaling pathways.[1][2][3] NOTUM is a carboxylesterase that negatively regulates Wnt

signaling by removing a critical palmitoleate group from Wnt proteins, rendering them inactive.

[4] By inhibiting NOTUM, ABC99 effectively preserves the activity of Wnt ligands, making it a

valuable agent for investigating cellular processes modulated by this pathway, with potential

therapeutic implications in areas such as regenerative medicine and oncology.[3][4]

Physicochemical and Pharmacological Properties
The key properties of ABC99 are summarized in the table below.
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Property Value Reference

CAS Number 2331255-53-7 [1][2][5][6]

Molecular Formula C₂₂H₂₁ClN₄O₅ [2][5][6]

Molecular Weight 456.9 g/mol [2][5]

Synonym

7-(4-Chlorobenzyl)-1,3-

dioxohexahydroimidazo[1,5-

a]pyrazin-2(3H)-yl 2,3-dihydro-

4H-benzo[b][1][3]oxazine-4-

carboxylate

[2][6]

Appearance
Crystalline solid; White to

beige powder
[2][6]

Purity ≥95% to ≥98% (HPLC) [2][6]

Solubility

DMSO: 2 mg/mL; Acetonitrile:

1 mg/mL; Chloroform: 1

mg/mL; Methyl Acetate: 1

mg/mL

[2][5][6]

Storage -20°C [2][6]

Mechanism of Action

Irreversible inhibitor of the

Wnt-deacylating enzyme

NOTUM

[1][3][6]

IC₅₀ (NOTUM inhibition) 13 nM [1][2][3][7]

EC₅₀ (Wnt3A signaling

preservation)

89 nM (in a cell-based reporter

assay)
[2][5][6]

Mechanism of Action and Signaling Pathway
ABC99 functions as a selective and irreversible inhibitor of the serine hydrolase NOTUM.[3][6]

NOTUM is a key negative regulator of the canonical Wnt signaling pathway.

The Canonical Wnt Signaling Pathway:
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In the "off-state" (absence of Wnt), cytoplasmic β-catenin is phosphorylated by a destruction

complex, which includes Axin, APC, CK1, and GSK3. This phosphorylation marks β-catenin for

ubiquitination and subsequent proteasomal degradation. As a result, β-catenin levels in the

cytoplasm are kept low, and Wnt target genes are not transcribed.

In the "on-state" (presence of Wnt), Wnt ligands bind to Frizzled (FZD) receptors and their co-

receptors LRP5/6. This binding leads to the recruitment of Dishevelled (DVL) and the

inactivation of the destruction complex. Consequently, β-catenin is no longer phosphorylated

and degraded. It accumulates in the cytoplasm and translocates to the nucleus, where it acts

as a co-activator for TCF/LEF transcription factors, leading to the expression of Wnt target

genes.

Role of NOTUM and Inhibition by ABC99:

Wnt proteins are post-translationally modified with a palmitoleate group on a conserved serine

residue, a modification essential for their binding to FZD receptors and subsequent signaling.

The enzyme NOTUM removes this lipid group, thereby inactivating Wnt proteins. ABC99
irreversibly binds to the active site of NOTUM, inhibiting its deacylating activity. This action of

ABC99 preserves the palmitoylation of Wnt proteins, allowing them to effectively engage with

their receptors and activate the downstream signaling cascade.
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Figure 1. The canonical Wnt signaling pathway and the inhibitory role of ABC99 on NOTUM.

Experimental Protocols
Detailed, step-by-step experimental protocols for the characterization of ABC99 are found in

the supplementary information of the primary publication by Suciu et al. (2018) ACS Med.

Chem. Lett. 9(6):563-568. As this supplementary information was not directly accessible
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through the search, the following are generalized protocols based on the information in the

main publication and standard laboratory methods.

Competitive Activity-Based Protein Profiling (ABPP)
This assay was used to determine the IC₅₀ of ABC99 for NOTUM inhibition.

Objective: To measure the concentration-dependent inhibition of NOTUM by ABC99 in a

competitive manner using a broad-spectrum serine hydrolase probe.

Materials:

SW620 cell conditioned media (CM) as a source of NOTUM

ABC99

ABC101 (inactive control)[3]

Fluorophosphonate-rhodamine (FP-Rh) probe

DMSO (vehicle)

SDS-PAGE gels

Fluorescence gel scanner

Procedure:

SW620 CM is pre-incubated with varying concentrations of ABC99 or the inactive control,

ABC101, for a specified time (e.g., 30 minutes) at 37°C. A DMSO control is also included.

The broad-spectrum serine hydrolase probe, FP-Rh, is then added to the samples and

incubated for another set period (e.g., 30 minutes) at room temperature.

The reaction is quenched by the addition of SDS-PAGE loading buffer.

Proteins are separated by SDS-PAGE.
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The gel is scanned using a fluorescence scanner to visualize the labeling of serine

hydrolases by the FP-Rh probe.

The intensity of the band corresponding to NOTUM is quantified. Inhibition is observed as a

decrease in fluorescence intensity.

IC₅₀ values are calculated by plotting the percentage of inhibition against the logarithm of the

inhibitor concentration.

HEK293T SuperTOPflash (STF) Reporter Assay
This cell-based assay was used to determine the EC₅₀ of ABC99 for the preservation of Wnt3A

signaling in the presence of NOTUM.

Objective: To quantify the ability of ABC99 to protect Wnt3A-mediated signaling from the

inhibitory effects of NOTUM.

Materials:

HEK293T-STF cells (stably transfected with a β-catenin-responsive luciferase reporter)

Wnt3A-conditioned media

SW620-conditioned media (source of NOTUM)

ABC99

Luciferase assay reagent

96-well plates

Luminometer

Procedure:

HEK293T-STF cells are seeded in 96-well plates and allowed to attach overnight.

SW620-conditioned media is pre-incubated with various concentrations of ABC99 for a

defined period.
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This mixture is then combined with Wnt3A-conditioned media.

The media on the HEK293T-STF cells is replaced with the Wnt3A/NOTUM/ABC99 media

mixture.

The cells are incubated for a period sufficient to allow for luciferase expression (e.g., 24

hours).

The media is removed, and cells are lysed.

Luciferase assay reagent is added, and luminescence is measured using a luminometer.

The EC₅₀ value is determined by plotting the luciferase activity against the logarithm of the

ABC99 concentration.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the discovery and characterization of a

selective enzyme inhibitor like ABC99.
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Figure 2. A generalized experimental workflow for the development and characterization of
ABC99.
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In Vivo and Ex Vivo Studies
ABC99 has been utilized in preclinical models to investigate the biological consequences of

NOTUM inhibition. For instance, in studies involving aged mice, the administration of ABC99
has been shown to restore the regenerative capacity of intestinal organoids, which is typically

diminished with age due to increased NOTUM activity.[8] In these experiments, mice were

treated with daily injections of ABC99 at a dose of 10 mg per kg of body weight.[8]

Conclusion
ABC99 is a well-characterized, potent, and selective irreversible inhibitor of NOTUM. Its ability

to preserve Wnt signaling makes it an invaluable research tool for elucidating the roles of

NOTUM and the Wnt pathway in various biological and pathological processes. The

quantitative data, signaling pathway information, and experimental frameworks provided in this

guide are intended to support researchers in the fields of chemical biology, drug discovery, and

developmental biology in their exploration of Wnt-mediated cellular signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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